5,9-Dimethyl-6-(2-methylbut-2-enoyloxy)-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid

• IUPAC Name: 5,9-dimethyl-6-(2-methylbut-2-enoyloxy)-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid
• InChI: InChI=1S/C25H36O4/c1-6-15(2)21(26)29-20-10-11-23(4)18(24(20,5)22(27)28)9-12-25-13-16(3)17(14-25)7-8-19(23)25/h6,17-20H,3,7-14H2,1-2,4-5H3,(H,27,28)
• InChI Key: HCVOJPQEMAKKFV-UHFFFAOYSA-N
• Canonical SMILES: CC=C(C)C(=O)OC1CCC2(C3CCC4CC3(CCC2C1(C)C(=O)O)CC4=C)C
• Molecular Formula: C25H36O4
• Molecular Weight: 400.5 g/mol

Description

This compound is a highly functionalized tetracyclic diterpenoid derivative featuring a complex fused-ring system. Key structural attributes include:

• Core framework: A tetracyclo[11.2.1.0¹,¹⁰.0⁴,⁹]hexadecane backbone with a methylidene group at position 12.
• Substituents: A 2-methylbut-2-enoyloxy ester at position 4. Two methyl groups at positions 5 and 7. A carboxylic acid group at position 3.

Its structural analogs are primarily modified in substituents or oxidation states, as detailed below .

Biological Activity

5,9-Dimethyl-6-(2-methylbut-2-enoyloxy)-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid, also known by its PubChem CID 92529179, is a complex organic compound found in various plant species, including Perymenium jelskii, Pseudognaphalium oligandrum, and Annona senegalensis . This article explores its biological activity, including its pharmacological properties and potential therapeutic applications.

Chemical Structure and Properties

• Molecular Formula : C$_{20}$H$_{30}$O$_2$
• Molecular Weight : 302.5 g/mol
• IUPAC Name : (1S,4R,5R,9S,10R,13R)-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid

The compound features a unique tetracyclic structure that contributes to its biological activity.

Antimicrobial Properties

Research indicates that compounds similar to 5,9-dimethyl-6-(2-methylbut-2-enoyloxy)-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid exhibit significant antimicrobial properties. For instance:

• In vitro studies have shown that extracts containing this compound can inhibit the growth of various bacterial strains.
• Case Study : A study on Annona senegalensis extracts demonstrated that the presence of this compound correlates with reduced microbial growth in pathogenic bacteria .

Anti-inflammatory Activity

The compound has been noted for its anti-inflammatory effects:

• Mechanism : It may inhibit pro-inflammatory cytokines and enzymes involved in inflammatory pathways.
• Research Finding : A study indicated that derivatives of this compound could reduce inflammation markers in cellular models .

Antioxidant Activity

The antioxidant potential of this compound has been highlighted in several studies:

• Mechanism : It scavenges free radicals and reduces oxidative stress.
• Research Finding : In a comparative study of various plant extracts, those containing this compound showed superior antioxidant capacity .

Data Table: Biological Activities of 5,9-Dimethyl-6-(2-methylbut-2-enoyloxy)-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-5-carboxylic acid

Activity Type	Mechanism/Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Reduction of cytokine levels
Antioxidant	Scavenging of free radicals

Comparison with Similar Compounds

Structural Analogues and Derivatives

The following compounds share the tetracyclohexadecane core but differ in substituents or oxidation states:

Compound Name	Key Differences from Target Compound	Molecular Weight (g/mol)	Key References
2,3-Dihydroxy-5,9-dimethyl-14-methylidenetetracyclo[11.2.1.0¹,¹⁰.0⁴,⁹]hexadecane-5-carboxylic acid	Additional hydroxyl groups at positions 2 and 3	~350 (estimated)
Methyl 5,9-dimethyl-14-methylidenetetracyclo[11.2.1.0¹,¹⁰.0⁴,⁹]hexadecane-5-carboxylate	Methyl ester instead of carboxylic acid at position 5	342.5 (calculated)
Ethyl (1R,4S,5R,9S,10R,13S)-5,9,13-trimethyl-14-methylene-14-oxotetracyclo[11.2.1.0¹,¹⁰.0⁴,⁹]hexadecane-5-carboxylate	Ethyl ester, 14-oxo group, and an extra methyl at C13	416.6 (reported)

Key Observations:

• Carboxylic Acid vs. Ester Derivatives : The carboxylic acid group (target compound) enhances hydrogen-bonding capacity and solubility in polar solvents compared to methyl/ethyl esters, which are more lipophilic .
• Steric Effects : Additional substituents (e.g., C13 methyl in the ethyl ester derivative) may influence conformational flexibility and intermolecular interactions .

Spectroscopic and Crystallographic Data

Nuclear Magnetic Resonance (NMR):

• Target Compound : reports ¹H-NMR and ¹³C-NMR data for a dihydroxy analog, showing characteristic shifts for hydroxyl groups (δ ~1.5–2.5 ppm for protons, δ ~60–70 ppm for carbons). The absence of ester or acid group data in the evidence limits direct comparison.
• Ethyl Ester Analog : Crystallographic data (–10) reveal bond lengths (mean C–C = 1.483 Å) and torsion angles (e.g., C25–C26–C27–C28 = 55.0°), indicating a rigid tetracyclic core with slight distortions due to substituents .

X-ray Crystallography:

• The ethyl ester derivative crystallizes in a triclinic system (space group P1) with unit cell parameters a = 13.121 Å, b = 14.257 Å, c = 13.121 Å, and angles α = 69.174°, β = 87.518°, γ = 79.018° .
• The methylidene group at C14 in the target compound likely induces similar conformational constraints but may reduce packing efficiency compared to the 14-oxo analog .